Cas no 314750-66-8 (N,N'-[(4-methoxyphenyl)methanediyl]bis(2-phenylacetamide))

N,N'-[(4-methoxyphenyl)methanediyl]bis(2-phenylacetamide) is a bisamide compound featuring a central 4-methoxyphenylmethanediyl linker flanked by two phenylacetamide moieties. This structure imparts stability and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in synthetic pathways. The presence of the methoxy group enhances solubility in organic solvents, facilitating further chemical modifications. Its symmetrical design ensures consistent reactivity, making it suitable for controlled polymerization or cross-linking reactions. The compound’s robust amide bonds contribute to thermal and hydrolytic resistance, while the aromatic systems offer opportunities for π-stacking interactions in material science. Careful handling is advised due to potential sensitivity to strong acids or bases.
N,N'-[(4-methoxyphenyl)methanediyl]bis(2-phenylacetamide) structure
314750-66-8 structure
Product Name:N,N'-[(4-methoxyphenyl)methanediyl]bis(2-phenylacetamide)
CAS No:314750-66-8
MF:C24H24N2O3
MW:388.458966255188
CID:6464206
PubChem ID:991033
Update Time:2025-05-24

N,N'-[(4-methoxyphenyl)methanediyl]bis(2-phenylacetamide) Chemical and Physical Properties

Names and Identifiers

    • N,N'-[(4-methoxyphenyl)methanediyl]bis(2-phenylacetamide)
    • N-[(4-methoxyphenyl)(2-phenylacetamido)methyl] -2-phenylacetamide
    • Benzeneacetamide, N,N'-[(4-methoxyphenyl)methylene]bis-
    • Inchi: 1S/C24H24N2O3/c1-29-21-14-12-20(13-15-21)24(25-22(27)16-18-8-4-2-5-9-18)26-23(28)17-19-10-6-3-7-11-19/h2-15,24H,16-17H2,1H3,(H,25,27)(H,26,28)
    • InChI Key: YJSDMQHDAOUJBO-UHFFFAOYSA-N
    • SMILES: C(NC(=O)CC1=CC=CC=C1)(NC(=O)CC1=CC=CC=C1)C1=CC=C(OC)C=C1

Experimental Properties

  • Density: 1.177±0.06 g/cm3(Predicted)
  • Melting Point: 243 °C
  • Boiling Point: 693.2±55.0 °C(Predicted)
  • pka: 14.06±0.46(Predicted)

N,N'-[(4-methoxyphenyl)methanediyl]bis(2-phenylacetamide) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-18223010-0.05g
314750-66-8 90%
0.05g
$128.0 2023-09-19

Additional information on N,N'-[(4-methoxyphenyl)methanediyl]bis(2-phenylacetamide)

N,N'-[(4-Methoxyphenyl)methanediyl]bis(2-phenylacetamide): A Comprehensive Overview

N,N'-[(4-Methoxyphenyl)methanediyl]bis(2-phenylacetamide), also known by its CAS registry number 314750-66-8, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its versatile applications in drug design, polymer chemistry, and advanced materials development. Recent studies have highlighted its role in enhancing the performance of polymeric materials through tailored molecular interactions.

The molecular structure of N,N'-[(4-Methoxyphenyl)methanediyl]bis(2-phenylacetamide comprises two aromatic rings connected by a methanediyl group, with each ring substituted by a methoxy group and an acetamide moiety. This arrangement imparts the compound with unique electronic and steric properties, making it an ideal candidate for exploring supramolecular chemistry. Researchers have demonstrated that the compound's ability to form hydrogen bonds and π-π interactions can be exploited to create self-assembled structures, which hold promise for applications in nanotechnology and drug delivery systems.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties of CAS 314750-66-8. These studies reveal that the compound exhibits a high degree of conjugation across its aromatic systems, leading to enhanced stability and reactivity. Such insights have been instrumental in designing new synthetic routes for similar compounds, paving the way for scalable production methods. The compound's synthesis typically involves a multi-step process, including nucleophilic substitution and condensation reactions, which are optimized to ensure high yields and purity.

In terms of applications, N,N'-[(4-Methoxyphenyl)methanediyl]bis(2-phenylacetamide has shown remarkable potential in the field of polymer science. By incorporating this compound into polymeric matrices, researchers have observed improved mechanical properties, thermal stability, and resistance to environmental factors. These findings suggest that the compound could serve as a valuable additive in the development of high-performance polymers for aerospace, automotive, and electronic industries.

Moreover, recent investigations into the biological activity of CAS 314750-66-8 have uncovered its potential as a lead compound in drug discovery. Studies indicate that the compound exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. While further research is required to fully understand its pharmacokinetic properties, these initial findings underscore the compound's potential as a scaffold for developing novel therapeutic agents.

The synthesis and characterization of N,N'-[(4-Methoxyphenyl)methanediyl]bis(2-phenylacetamide have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity. These studies provide a robust foundation for future research into its applications across diverse scientific domains.

In conclusion, CAS 314750-66-8, or N,N'-[(4-Methoxyphenyl)methanediyl]bis(2-phenylacetamide, represents a versatile organic compound with promising applications in materials science, polymer chemistry, and drug discovery. Its unique structural features and functional groups make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern chemical sciences.

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